6-{[(6-fluoro-1H-indol-1-yl)acetyl]amino}hexanoic acid

• Molecular Formula: C16H19FN2O3
• Molecular Weight: 306.33 g/mol
• IUPAC Name: 6-[[2-(6-fluoroindol-1-yl)acetyl]amino]hexanoic acid
• InChI: InChI=1S/C16H19FN2O3/c17-13-6-5-12-7-9-19(14(12)10-13)11-15(20)18-8-3-1-2-4-16(21)22/h5-7,9-10H,1-4,8,11H2,(H,18,20)(H,21,22)
• InChI Key: QVYQKAXAYGTVLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CN2CC(=O)NCCCCCC(=O)O)F

Description

6-{[(6-fluoro-1H-indol-1-yl)acetyl]amino}hexanoic acid is a synthetic compound that features an indole moiety, which is a significant heterocyclic system in natural products and drugs. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-{[(6-fluoro-1H-indol-1-yl)acetyl]amino}hexanoic acid typically involves the following steps:

Formation of the Indole Moiety: The indole ring can be synthesized using the Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone under acidic conditions.

Acetylation: The indole derivative is then acetylated using acetic anhydride to form the acetylated indole.

Amidation: The acetylated indole is reacted with hexanoic acid in the presence of a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to form the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to ensure high yield and purity. This may include the use of continuous flow reactors and automated synthesis platforms to streamline the process .

Chemical Reactions Analysis

Types of Reactions

6-{[(6-fluoro-1H-indol-1-yl)acetyl]amino}hexanoic acid can undergo various chemical reactions, including:

Oxidation: The indole moiety can be oxidized using reagents such as m-chloroperbenzoic acid (m-CPBA).

Reduction: The compound can be reduced using hydrogenation catalysts such as palladium on carbon (Pd/C).

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: m-CPBA in dichloromethane (DCM) at room temperature.

Reduction: Hydrogen gas with Pd/C catalyst in ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride (NaH).

Major Products Formed

Oxidation: Formation of indole N-oxide derivatives.

Reduction: Formation of reduced indole derivatives.

Substitution: Formation of substituted indole derivatives.

Scientific Research Applications

6-{[(6-fluoro-1H-indol-1-yl)acetyl]amino}hexanoic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a bioactive compound with antiviral, anticancer, and antimicrobial properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Used in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-{[(6-fluoro-1H-indol-1-yl)acetyl]amino}hexanoic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The indole moiety can bind to various receptors and enzymes, modulating their activity.

Pathways Involved: The compound can influence signaling pathways related to cell growth, apoptosis, and immune response.

Comparison with Similar Compounds

Similar Compounds

Indole-3-acetic acid: A plant hormone with similar indole structure.

5-fluoroindole: A fluorinated indole derivative with similar chemical properties.

Indole-2-carboxylic acid: Another indole derivative with carboxylic acid functionality.

Uniqueness

6-{[(6-fluoro-1H-indol-1-yl)acetyl]amino}hexanoic acid is unique due to its specific combination of a fluorinated indole moiety and a hexanoic acid chain, which imparts distinct chemical and biological properties .